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Compound of Interest

Compound Name: 3-Hydrazino-6-phenylpyridazine

Cat. No.: B1311097 Get Quote

Disclaimer: This document provides guidance on the proper disposal of 3-Hydrazino-6-
phenylpyridazine based on available safety data for the compound and structurally related

chemicals. Researchers, scientists, and drug development professionals must consult their

institution's Environmental Health & Safety (EHS) department and adhere to all local, state, and

federal regulations for hazardous waste disposal.

The following procedures are designed to ensure personal safety and environmental

compliance when handling and disposing of 3-Hydrazino-6-phenylpyridazine.

Hazard Profile and Safety Summary
3-Hydrazino-6-phenylpyridazine is classified as an acutely toxic substance.[1][2] Due to its

hydrazino- functional group, it should be handled with the same precautions as other hydrazine

compounds, which are known to be corrosive, carcinogenic, and reactive.[3][4]

Quantitative Data Summary:
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Parameter Information Source

Chemical Name
3-Hydrazino-6-

phenylpyridazine
Sigma-Aldrich

CAS Number 38956-80-8 [1][2]

Molecular Formula C₁₀H₁₀N₄ [1][2]

GHS Pictogram
GHS06 (Skull and

Crossbones)
[1][2]

GHS Signal Word Danger [1][2]

Hazard Statement H301: Toxic if swallowed [1][2]

Hazard Class Acute Toxicity 3 (Oral) [1][2]

Storage Class
6.1C: Combustible, acute toxic

Cat. 3 / toxic compounds
[1][2]

Required Personal Protective Equipment (PPE)
Complete protection of the skin and eyes is essential when handling 3-Hydrazino-6-
phenylpyridazine.[3] All handling, including weighing and transferring, should be conducted in

a certified chemical fume hood.[3][4]

Hand Protection: Wear chemical-resistant nitrile or chloroprene gloves.[3][4]

Eye Protection: Use ANSI Z87.1-compliant safety goggles. A face shield is recommended if

there is a splash hazard.[4]

Skin and Body Protection: A flame-resistant lab coat must be worn.[4]

Respiratory Protection: Always handle the compound within a properly functioning fume

hood to avoid inhalation of dust or vapors.[3][4]

Step-by-Step Disposal Protocol
All waste containing 3-Hydrazino-6-phenylpyridazine must be treated as hazardous chemical

waste from the point of generation.[3][5]
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Experimental Protocol: Waste Segregation and Collection

Risk Assessment: Before beginning work, review all available safety information. Ensure a

designated hazardous waste container is available in the work area.

Waste Container: Use a sealable, airtight, and compatible container for collecting waste.[6]

The container must be clearly labeled.

Labeling: As soon as the first drop of waste is added, label the container with "Hazardous

Waste," the full chemical name "3-Hydrazino-6-phenylpyridazine," and all applicable

hazard warnings (e.g., "Toxic," "Corrosive").[3][7]

Waste Collection: Carefully transfer all waste materials, including contaminated consumables

like pipette tips, weighing paper, and gloves, into the designated hazardous waste container.

[5]

Avoid Mixing: Do not mix 3-Hydrazino-6-phenylpyridazine waste with incompatible

materials. See the chemical incompatibilities table below.

Decontamination: Thoroughly decontaminate non-disposable equipment (e.g., spatulas,

glassware) that has come into contact with the chemical. This can be done with an

appropriate solvent like ethanol or isopropanol, followed by washing with soap and water.

Dispose of all cleaning materials as hazardous waste.[5]
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Laboratory Operations

Waste Management

1. Preparation
- Don PPE

- Prepare Labeled Waste Container

2. Waste Generation
- Collect solid & liquid waste
- Collect contaminated PPE

During Experiment

3. Decontamination
- Clean equipment

- Collect cleaning materials as waste

Post-Experiment

4. Secure Container
- Tightly seal waste container

Consolidate Waste

5. Store Waste
- Place in designated, secondary containment area

6. Request Disposal
- Submit pickup request to EHS

Within 90 days

7. EHS Pickup
- Professional disposal vendor

Scheduled Pickup

Click to download full resolution via product page

Caption: Disposal workflow for 3-Hydrazino-6-phenylpyridazine.
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Spill Management
Treat any spill of 3-Hydrazino-6-phenylpyridazine as a major spill. Do not attempt to clean it

up yourself without proper training and equipment.[4]

Evacuate: Immediately evacuate personnel from the affected area.[7]

Alert: Notify your supervisor and the institutional EHS department at once.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain (if trained): If you are trained to handle hazardous spills, wear the appropriate PPE.

Use an inert absorbent material like sand or vermiculite to contain the spill.[5]

Collect: Carefully sweep or scoop the absorbed material into a labeled hazardous waste

container.[5][8]

Decontaminate: Clean the spill area thoroughly as described in the decontamination

protocol.

Storage and Chemical Incompatibilities
Proper storage of both the product and its waste is critical to prevent hazardous reactions.

Storage Conditions: Store waste containers in a cool, dry, well-ventilated area, away from

direct sunlight and heat.[7][9] Containers must be kept tightly closed and stored in secondary

containment.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids (especially nitric

acid), metal oxides, and peroxides.[3][9][10]

Chemical Incompatibility Summary:
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Class of Substance Examples Potential Hazard

Strong Oxidizers
Hydrogen peroxide, Nitric acid,

Permanganates

Violent reaction, fire, or

explosion[3][10]

Strong Acids Hydrochloric acid, Sulfuric acid Intense reaction[10]

Metal Oxides / Metals
Rust, Copper oxide, Raney

nickel

Catalytic decomposition,

potential for fire[10]

Final disposal of 3-Hydrazino-6-phenylpyridazine waste must be conducted through your

institution's certified hazardous waste management program, which will likely involve

incineration at a licensed facility.[11] Always follow the specific procedures provided by your

EHS department for waste pickup requests.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for 3-Hydrazino-6-
phenylpyridazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311097#3-hydrazino-6-phenylpyridazine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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